Cas no 539827-14-0 (2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid)

539827-14-0 structure
Product name:2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid
2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 539827-14-0
- 2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid
- DTXSID40850703
- Benzoic acid, 2-hydroxy-4-(1-pyrrolidinyl)-
-
- Inchi: InChI=1S/C11H13NO3/c13-10-7-8(12-5-1-2-6-12)3-4-9(10)11(14)15/h3-4,7,13H,1-2,5-6H2,(H,14,15)
- InChI Key: WNLQICWMXJASTQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 207.08954328Da
- Monoisotopic Mass: 207.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8Ų
- XLogP3: 2.6
2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid Related Literature
-
Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
-
5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
539827-14-0 (2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid) Related Products
- 2166376-64-1(Glucocorticoid receptor agonist-2 Ala-Ala-Mal)
- 1213157-34-6((3S)-3-AMINO-3-(2,5-DIFLUOROPHENYL)PROPANENITRILE)
- 84804-69-3(5-(Chloromethyl)-1,3-dimethyl-1H-1,2,4-triazole)
- 1261776-32-2(2-Bromo-2'-iodo-6'-(trifluoromethyl)propiophenone)
- 1261545-30-5(6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetonitrile)
- 2361608-50-4(N-(3S)-1-(prop-2-enoyl)pyrrolidin-3-ylmethanesulfonamide)
- 1700025-65-5(2-butyl-7-(propan-2-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
- 1249939-30-7(2-(2-Fluorophenoxy)acetaldehyde)
- 1049696-51-6(N-[4-(methylthio)benzyl]cyclopropanamine hydrochloride)
- 2167364-89-6(4-(4-chlorophenyl)-2-oxabicyclo2.1.1hexane-5-carboxylic acid)
Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
